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Compound of Interest

Compound Name:
4-Pyridinecarbaldehyde

monohydrate

Cat. No.: B8022902

Get Quote

Executive Summary
4-Pyridinecarboxaldehyde (Isonicotinaldehyde) is a reactive heterocyclic building block critical

to medicinal chemistry and ligand synthesis. Its electron-deficient pyridine ring activates the

aldehyde group, rendering it highly susceptible to nucleophilic attack, autoxidation, and

hydration.

Improper storage leads to the formation of isonicotinic acid (white precipitate) or oligomeric

gums, compromising reaction stoichiometry and yield. This guide defines the physicochemical

causality of these degradation pathways and provides a validated protocol for preservation and

purification.

Physicochemical Profile
Understanding the physical baseline is essential for detecting degradation.
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Property Specification Technical Note

CAS Number 872-85-5

Molecular Formula C₆H₅NO MW: 107.11 g/mol

Physical State Liquid (at 20°C) Freezes at -4°C to -2°C.

Appearance
Clear, colorless to

yellow/brown

Darkening indicates

oxidation/polymerization.[1]

Boiling Point 71–73 °C @ 10–13 mmHg
Decomposes at atm. pressure

(~181°C).

Solubility
Miscible in water, ethanol,

ether

Highly hygroscopic; forms

hydrates in water.

Flash Point ~54–82 °C Combustible liquid (Class IIIA).

Mechanisms of Instability
The instability of 4-pyridinecarboxaldehyde is not random; it is driven by the electron-

withdrawing nature of the pyridine nitrogen, which increases the electrophilicity of the carbonyl

carbon.

Autoxidation (The Primary Threat)
Exposure to atmospheric oxygen triggers a radical chain mechanism, converting the aldehyde

to isonicotinic acid. This is often visible as a white solid precipitating out of the yellow liquid.

Mechanism: Radical abstraction of the formyl hydrogen

Peracid intermediate

Carboxylic acid.

Hydration (Moisture Sensitivity)
Unlike benzaldehyde, the pyridine ring destabilizes the carbonyl, shifting the equilibrium toward

the gem-diol (hydrate) in the presence of moisture.
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Equilibrium:

Impact: The hydrate is less reactive in condensation reactions (e.g., Schiff base formation),

leading to stoichiometric errors.

Oligomerization
Long-term storage, especially under light or heat, can induce self-condensation (aldol-type) or

trimerization, resulting in viscous gums.

Visualization: Degradation Pathways
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Figure 1: Primary degradation pathways of 4-Pyridinecarboxaldehyde. The electron-deficient

ring accelerates both oxidation and hydration compared to benzene analogs.

Storage Protocol (The "Gold Standard")
To maintain purity >97% for extended periods (6–12 months), strict adherence to the "Cold,

Dark, Dry, Inert" principle is required.

Environmental Conditions
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Temperature:2°C to 8°C (Refrigerated).

Note: Freezing (-20°C) is acceptable but requires careful thawing to prevent water

condensation on the cold outer surface of the flask.

Atmosphere:Inert Gas (Nitrogen or Argon).

Argon is superior due to its higher density, forming a "blanket" over the liquid.

Light:No Direct Light. UV radiation accelerates radical formation.

Container Specifications
Material: Amber borosilicate glass.

Seal: Teflon-lined screw caps or ground glass joints with Parafilm/Teflon tape.

Headspace: Minimize headspace. If a large bottle is used, transfer the remainder to smaller

vials after first use to reduce oxygen volume.

Quality Control & Purification
Before using 4-pyridinecarboxaldehyde in sensitive steps (e.g., organometallic catalysis,

precise titrations), verify its quality.

QC Parameters
Test

Observation indicating
Purity

Observation indicating
Degradation

Visual Clear, mobile liquid
Cloudiness (Acid), Viscosity

(Polymer)

¹H NMR
Aldehyde proton singlet at

~10.1 ppm

New peaks at ~8.0-9.0 ppm

(Acid) or broad humps

Solubility Fully miscible in DCM/Ethanol

White residue remains

(Isonicotinic acid is insoluble in

DCM)
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Purification Workflow (Vacuum Distillation)
If degradation is detected, do not use "as is". Purify via vacuum distillation.[2]

Protocol:

Setup: Short-path distillation apparatus with a Claisen adapter.

Vacuum: Apply high vacuum (<15 mmHg).

Heat: Slowly heat the oil bath.

Target BP: 71–73 °C at 10–13 mmHg.

Collection:

Discard the first 5% (fore-run containing water/solvents).

Collect the main fraction (constant temp).

Stop before the flask runs dry to avoid overheating the oligomeric residue.

Storage: Immediately backfill with Argon and seal.

Visualization: QC & Handling Decision Tree
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Figure 2: Decision logic for assessing reagent quality and determining the need for purification.

Safety & Handling
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Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335). Combustible liquid (H227).

PPE: Nitrile gloves, safety goggles, and lab coat.

Ventilation: Always handle inside a fume hood. The vapor has a pungent, unpleasant odor

typical of pyridine derivatives.

Spill: Absorb with inert material (vermiculite). Do not use combustible materials like sawdust.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 11167, 4-Pyridinecarboxaldehyde. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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